Cas no 56903-43-6 (3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile)

• Product Name: 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile
• CAS No: 56903-43-6
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• MDL: MFCD04124227
• CID: 4655239
• PubChem ID: 2766207
• Update Time: 2025-08-02

3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile

• MDL： MFCD04124227
• Inchi： 1S/C15H14N2O/c16-9-4-10-17-13-7-2-1-5-11(13)12-6-3-8-14(18)15(12)17/h1-2,5,7H,3-4,6,8,10H2
• InChI Key： QBYUAANUEOCKOY-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C3C=CC=CC=3N(CCC#N)C=21

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile

3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile (CAS No. 56903-43-6): A Comprehensive Overview

3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile (CAS No. 56903-43-6) is a specialized organic compound with a unique molecular structure, combining a carbazole core with a propanenitrile side chain. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The presence of both the carbazole moiety and the nitrile functional group makes it a versatile intermediate for synthesizing more complex molecules.

The carbazole scaffold is widely recognized for its role in medicinal chemistry, particularly in the development of compounds with biological activity. Researchers are increasingly exploring derivatives like 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile for their potential in targeting neurological disorders, inflammation, and even certain metabolic conditions. The nitrile group further enhances its reactivity, allowing for diverse chemical modifications.

In recent years, the demand for carbazole-based compounds has surged, driven by their applications in organic light-emitting diodes (OLEDs) and other advanced materials. The propanenitrile side chain in this compound offers additional flexibility for tuning electronic properties, making it a candidate for next-generation optoelectronic devices. This aligns with the growing interest in sustainable and energy-efficient technologies, a hot topic in both academic and industrial circles.

From a synthetic perspective, 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile can be prepared through multi-step organic reactions, often involving the functionalization of the carbazole ring. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures during production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity.

The compound's solubility profile—moderate in polar organic solvents like DMSO and ethanol but poor in water—makes it suitable for various formulation strategies. Researchers often explore its compatibility with polymers and other matrices to enhance its utility in drug delivery systems or functional coatings. This adaptability is particularly relevant given the current focus on personalized medicine and smart materials.

Beyond its immediate applications, 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile serves as a building block for more complex architectures. For instance, it can be further derivatized to introduce additional functional groups, expanding its scope in combinatorial chemistry. This aligns with the broader trend toward modular synthesis in drug discovery, where efficiency and diversity are paramount.

Environmental and safety considerations are also integral to discussions about this compound. While not classified as hazardous under standard regulations, proper handling protocols—such as the use of gloves and ventilation—are recommended during laboratory work. Its stability under ambient conditions contributes to its practicality in research settings.

In summary, 3-(1-Oxo-1,2,3,4-tetrahydro-9H-carbazol-9-yl)propanenitrile (CAS No. 56903-43-6) represents a compelling case study in the intersection of medicinal chemistry and materials science. Its dual functionality, coupled with the growing demand for carbazole derivatives, positions it as a valuable tool for innovation across multiple disciplines. As research continues to uncover new applications, this compound is likely to remain a focal point for scientists and engineers alike.